molecular formula C5H4ClNO3 B2804023 3-(Chloromethyl)-1,2-oxazole-4-carboxylic acid CAS No. 2219371-77-2

3-(Chloromethyl)-1,2-oxazole-4-carboxylic acid

Cat. No. B2804023
CAS RN: 2219371-77-2
M. Wt: 161.54
InChI Key: IYLNNSXLQJPOPP-UHFFFAOYSA-N
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Description

3-(Chloromethyl)benzoic acid is a meta-substituted benzoic acid derivative . It’s an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .


Synthesis Analysis

The synthesis of 3-(Chloromethyl)benzoic acid involves benzoyl chloride and paraformaldehyde in a solvent under the Lewis acid catalysts such as zinc dichloride, ferric trichloride . The synthetic method is a one-step reaction, simple and easy to control, highly safe, and high in finished product yield .


Molecular Structure Analysis

The linear formula of 3-(Chloromethyl)benzoic acid is ClCH2C6H4CO2H . Its molecular weight is 170.59 .


Chemical Reactions Analysis

The reactions of carboxylic acids like 3-(Chloromethyl)benzoic acid can be categorized into four classes :


Physical And Chemical Properties Analysis

3-(Chloromethyl)benzoic acid has a melting point of 136-138 °C (lit.) and is soluble in methanol .

Safety and Hazards

3-(Chloromethyl)benzoic acid causes severe skin burns and eye damage. It may also cause respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

Future Directions

A novel salicylic acid derivative called 2-((3 (chloromethyl)benzoyl)oxy)benzoic acid (3-CH2Cl) was introduced as a potential alternative compound to substitute acetylsalicylic acid (ASA). Preliminary assessment results of COX-2 specificity, toxicity profile, analgesic, anti-inflammatory, and antiplatelet activity have made 3-CH2Cl a promising compound for “new” drug development .

properties

IUPAC Name

3-(chloromethyl)-1,2-oxazole-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4ClNO3/c6-1-4-3(5(8)9)2-10-7-4/h2H,1H2,(H,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYLNNSXLQJPOPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=NO1)CCl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

161.54 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2219371-77-2
Record name 3-(chloromethyl)-1,2-oxazole-4-carboxylic acid
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